Cas no 56709-71-8 (Methyl 3-bromo-5-methoxy-2-nitrobenzoate)

• Product Name: Methyl 3-bromo-5-methoxy-2-nitrobenzoate
• CAS No: 56709-71-8
• MF: C₉H₈BrNO₅
• MW: 290.06752204895
• CID: 5012027
• Update Time: 2025-06-08

Methyl 3-bromo-5-methoxy-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-bromo-5-methoxy-2-nitrobenzoate
• Methyl 3-bromo-5-methoxy-2-nitrobenzoate

• Inchi： 1S/C9H8BrNO5/c1-15-5-3-6(9(12)16-2)8(11(13)14)7(10)4-5/h3-4H,1-2H3
• InChI Key： ZLRZJIJIVCWMKV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(=O)OC)=C1[N+](=O)[O-])OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• XLogP3: 2.3
• Topological Polar Surface Area: 81.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Methyl 3-bromo-5-methoxy-2-nitrobenzoate

Recent Advances in the Study of Methyl 3-bromo-5-methoxy-2-nitrobenzoate (CAS: 56709-71-8): A Comprehensive Research Brief

Methyl 3-bromo-5-methoxy-2-nitrobenzoate (CAS: 56709-71-8) is a nitroaromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug synthesis and material science. This research brief aims to provide an up-to-date overview of the latest studies involving this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of Methyl 3-bromo-5-methoxy-2-nitrobenzoate as a key intermediate in the synthesis of various bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel kinase inhibitors, which are critical in targeting cancer pathways. The compound's unique nitro and bromo substituents facilitate selective modifications, making it a valuable scaffold for medicinal chemistry.

In addition to its synthetic applications, Methyl 3-bromo-5-methoxy-2-nitrobenzoate has been investigated for its direct biological effects. A recent Bioorganic & Medicinal Chemistry Letters article reported its moderate inhibitory activity against certain bacterial strains, suggesting potential applications in antimicrobial drug development. However, further studies are needed to elucidate its mechanism of action and optimize its efficacy.

From a methodological perspective, advancements in green chemistry have enabled more efficient and sustainable synthesis routes for Methyl 3-bromo-5-methoxy-2-nitrobenzoate. A 2024 study in Green Chemistry introduced a solvent-free catalytic approach that significantly reduces environmental impact while maintaining high yield and purity. This aligns with the growing demand for eco-friendly pharmaceutical manufacturing processes.

Despite these promising developments, challenges remain in the large-scale production and application of Methyl 3-bromo-5-methoxy-2-nitrobenzoate. Stability issues under certain conditions and the need for improved selectivity in biological systems are areas requiring further research. Ongoing studies are exploring derivatization strategies to address these limitations while enhancing the compound's therapeutic potential.

In conclusion, Methyl 3-bromo-5-methoxy-2-nitrobenzoate continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a bioactive molecule positions it as a valuable asset in drug discovery pipelines. Future research directions may focus on expanding its applications in targeted therapies and further optimizing its synthetic accessibility.